Cas no 1431963-44-8 (3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride)

• Product Name: 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride
• CAS No: 1431963-44-8
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD25371129
• CID: 4700041
• PubChem ID: 90484288
• Update Time: 2025-06-18

3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride
• 3-(3-Amino-5-methylpyrazol-1-yl)propanoic acid;hydrochloride
• 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride

• MDL： MFCD25371129
• Inchi： 1S/C7H11N3O2.ClH/c1-5-4-6(8)9-10(5)3-2-7(11)12;/h4H,2-3H2,1H3,(H2,8,9)(H,11,12);1H
• InChI Key： QEQFVDRIAVLIAY-UHFFFAOYSA-N
• SMILES： Cl.OC(CCN1C(C)=CC(N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride

Introduction to 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS No. 1431963-44-8)

3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride, identified by the CAS number 1431963-44-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrazole core with amino and methyl substituents, has garnered attention due to its potential biological activities and structural versatility. The hydrochloride salt form enhances its solubility, making it a valuable candidate for further investigation in drug development.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the pyrazole moiety have been extensively studied for their roles as antimicrobial, anti-inflammatory, anticancer, and antiviral agents. In particular, the presence of an amino group at the 3-position and a methyl group at the 5-position in 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride introduces unique functional properties that may contribute to its pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies suggest that the pyrazole ring can interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions. The amino group at the 3-position may serve as a hydrogen bond acceptor or donor, while the methyl group at the 5-position could enhance hydrophobic interactions with lipid-rich environments.

One of the most compelling aspects of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride is its potential as a lead compound for drug discovery. Its structural features allow for modifications that can fine-tune its biological activity. For instance, replacing the carboxylic acid moiety with other functional groups could alter its pharmacokinetic properties, such as solubility and metabolic stability. Additionally, exploring derivatives with different substituents on the pyrazole ring may reveal novel therapeutic targets.

In vitro studies have begun to uncover the biological potential of this compound. Preliminary experiments indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The interaction between 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride and these enzymes could lead to the development of new treatments for chronic inflammatory diseases. Furthermore, its ability to modulate receptor activity makes it a promising candidate for neurodegenerative disorders.

The synthesis of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride involves multi-step organic reactions, typically starting from commercially available pyrazole derivatives. The introduction of the amino and methyl groups requires careful selection of reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently, facilitating further research into its applications.

As research progresses, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride is expected to play a significant role in drug discovery programs. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. Collaborative efforts between synthetic chemists and biologists will be crucial in elucidating its mechanism of action and developing novel therapeutic agents.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride provide valuable starting points for innovation. By leveraging computational tools and experimental techniques, researchers can accelerate the discovery of new treatments for various diseases. The continued exploration of this compound will contribute to our understanding of its potential applications in medicine.

In conclusion, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS No. 1431963-44-8) is a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for drug development. As scientific knowledge advances, this molecule is likely to play an important role in addressing unmet medical needs.